Cas no 144167-47-5 (Carbamic acid, [[(4-methylphenyl)amino]carbonyl]-, ethyl ester)

• Product Name: Carbamic acid, [[(4-methylphenyl)amino]carbonyl]-, ethyl ester
• CAS No: 144167-47-5
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 1317204
• PubChem ID: 85660154
• Update Time: 2025-04-20

Carbamic acid, [[(4-methylphenyl)amino]carbonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [[(4-methylphenyl)amino]carbonyl]-, ethyl ester
• N-carbethoxy-N'-(4-methylphenyl)urea
• 144167-47-5
• DTXSID301177746

• Inchi： 1S/C11H14N2O3/c1-3-16-11(15)13-10(14)12-9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3,(H2,12,13,14,15)
• InChI Key： LCYSQVHYWXZZBA-UHFFFAOYSA-N
• SMILES： O(C(NC(NC1C=CC(C)=CC=1)=O)=O)CC

Computed Properties

• Exact Mass: 222.10052
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43